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Compound of Interest

Compound Name: Ethylenediamine dihydroiodide

Cat. No.: B1218184

CAS Number: 5700-49-2

An In-depth Technical Guide

Introduction

Ethylenediamine dihydroiodide (EDDI), with the CAS number 5700-49-2, is a salt composed
of ethylenediamine and two equivalents of hydroiodic acid.[1] It is a white to off-white or light
yellow crystalline powder that is soluble in water.[2][3] EDDI is primarily recognized for its high
bioavailability as an organic source of iodine, making it a crucial additive in animal nutrition,
particularly in cattle and pet food, to prevent iodine deficiency.[2][4] Beyond its nutritional role, it
has demonstrated efficacy in the prevention of foot rot in cattle.[5][6] This technical guide
provides a comprehensive overview of the chemical properties, synthesis, applications, and
biological role of Ethylenediamine Dihydroiodide for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

Ethylenediamine dihydroiodide is a stable compound under normal conditions, though it is
hygroscopic and may absorb moisture from the air.[4] Key quantitative data regarding its
properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C2Ha1ol2N2 [1]
Molecular Weight 315.92 g/mol [1]

White to off-white or light
Appearance ] [21[31[7]
yellow crystalline powder

Melting Point 208 to 212 °C (Predicted) [8]

- Soluble in water and methanol.
Solubility _ [31[4]
Insoluble in benzene.

Density Not Known [8]

Synthesis of Ethylenediamine Dihydroiodide

There are two primary methods for the synthesis of Ethylenediamine dihydroiodide: direct
neutralization and a catalytic process.

Direct Neutralization with Hydroiodic Acid

This method involves the direct reaction of ethylenediamine with hydroiodic acid.
Experimental Protocol:

 In areaction vessel equipped with a stirrer and cooling system, dissolve ethylenediamine in
a suitable solvent, such as water.

e Slowly add a stoichiometric amount of hydroiodic acid (HI) to the ethylenediamine solution
while stirring continuously. The reaction is exothermic, and the temperature should be
controlled.

o Continue stirring for a specified period to ensure the reaction goes to completion.

e The resulting solution is then concentrated by evaporation to induce crystallization of
Ethylenediamine dihydroiodide.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Ethylenediamine_dihydroiodide
https://en.wikipedia.org/wiki/Ethylenediamine_dihydroiodide
https://www.creativebiomart.net/resource/principle-protocol-principle-and-protocol-of-kjeldahl-method-434.htm
https://infiniumpharmachem.com/products/ethylenediamine-dihydriodide/
https://eskayiodine.com/ethylenediamine-dihydroiodide-eddi/
https://varnichemimpex.com/Product-item-section/ethylenediamine-dihydroiodide.html
https://infiniumpharmachem.com/products/ethylenediamine-dihydriodide/
https://www.solubilityofthings.com/ethane-12-diaminedihydroiodide
https://varnichemimpex.com/Product-item-section/ethylenediamine-dihydroiodide.html
https://www.benchchem.com/product/b1218184?utm_src=pdf-body
https://www.benchchem.com/product/b1218184?utm_src=pdf-body
https://www.benchchem.com/product/b1218184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The crystals are collected by filtration, washed with a cold solvent to remove impurities, and
then dried under vacuum.
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Figure 1: Workflow for Direct Neutralization Synthesis of EDDI.

Catalytic Synthesis from Elemental lodine

This method avoids the direct use of hydroiodic acid, which can be hazardous and expensive.

[°]
Experimental Protocol:

o Charge a pressure-rated reaction kettle with elemental iodine, ethylenediamine, and a
platinum black catalyst.[9]

o Seal the reactor and replace the air with an inert gas, such as nitrogen.[9]
 Introduce hydrogen gas into the reactor while maintaining continuous stirring.[9]

o Control the temperature between 50-60°C and the pressure between 1.5-2.5 MPa, allowing
the reaction to proceed. In this step, hydrogen and iodine react on the catalyst surface to
form hydrogen iodide, which then neutralizes the ethylenediamine.[9]

o After the reaction is complete, release the pressure and add alcohol to the mixture.[9]

« Filter the solution to remove the platinum black catalyst.[9]
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» Transfer the filtrate to a crystallizing tank and cool to 0-5°C with slow stirring to induce
crystallization.[9]

e Collect the Ethylenediamine dihydroiodide crystals by filtration and dry them under
vacuum.[9]
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Figure 2: Workflow for Catalytic Synthesis of EDDI.

Analytical Methods

The purity and composition of Ethylenediamine dihydroiodide can be determined using
standard analytical techniques.

Argentometric Titration for lodide Content

This method is used to quantify the iodide ion content.
Experimental Protocol:

o Accurately weigh a sample of Ethylenediamine dihydroiodide and dissolve it in distilled
water.

e Add a few drops of an indicator, such as potassium chromate.

« Titrate the solution with a standardized solution of silver nitrate (AgNOs).
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e The endpoint is reached when a reddish-brown precipitate of silver chromate (Ag2CrOa)
forms and persists.

e The concentration of iodide is calculated based on the volume of silver nitrate solution used.
[10][11]

Kjeldahl Method for Nitrogen Content

This method determines the total nitrogen content, which verifies the amount of
ethylenediamine.

Experimental Protocol:

e Digestion: Place a weighed sample in a Kjeldahl flask with a catalyst (e.g., copper sulfate)
and concentrated sulfuric acid. Heat the mixture to digest the organic material, converting
the nitrogen to ammonium sulfate.[12][13]

« Distillation: After cooling, make the solution alkaline with sodium hydroxide. Distill the
liberated ammonia into a receiving flask containing a known amount of standard acid (e.qg.,
boric acid).[12][13]

o Titration: Titrate the excess acid in the receiving flask with a standard base solution. The
amount of nitrogen in the original sample is calculated from the amount of ammonia
produced.[12][13]

Applications
Animal Nutrition

The primary application of Ethylenediamine dihydroiodide is as a nutritional supplement in
animal feed. It serves as a highly bioavailable source of iodine, essential for the synthesis of
thyroid hormones.[2][4] The FDA has set a limit for its intake in cattle at 50 mg/head/day.[1]

Prevention of Foot Rot in Cattle

EDDI has been shown to be effective in preventing foot rot in cattle, an infectious disease
caused by the bacteria Fusobacterium necrophorum and Prevotella melaninogenicus.[5][6][14]
While the exact mechanism is not fully elucidated, it is believed to be related to the
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antimicrobial properties of iodine.[15] Studies have shown a significant reduction in the
incidence and severity of foot rot in cattle receiving EDDI supplementation.[5][6]

Biological Role and Mechanism of Action
lodine Source for Thyroid Hormone Synthesis

The primary biological role of Ethylenediamine dihydroiodide is to provide a readily
absorbable source of iodide. lodide is an essential component of the thyroid hormones,
thyroxine (T4) and triiodothyronine (T3), which are crucial for regulating metabolism in the
body.

The synthesis of thyroid hormones occurs in the thyroid gland and involves the following key
steps:

lodide Trapping: lodide ions are actively transported from the bloodstream into the thyroid
follicular cells.

o Oxidation and lodination: The enzyme thyroid peroxidase oxidizes iodide to iodine, which is
then incorporated into tyrosine residues of the thyroglobulin protein.

o Coupling: Two iodinated tyrosine molecules are coupled together to form T4 or T3, which
remain attached to thyroglobulin.

o Release: Thyroglobulin is taken back into the follicular cells, where T4 and T3 are cleaved
and released into the bloodstream.
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Figure 3: Simplified Pathway of Thyroid Hormone Synthesis.

Antimicrobial Action in Foot Rot Prevention

The mechanism by which EDDI prevents foot rot is thought to be related to the antimicrobial
properties of iodine. It is hypothesized that secreted iodine at the skin surface of the hoof may
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create an environment that is less conducive to the growth of the causative bacteria.[15]
However, some studies suggest that the addition of EDDI to rations did not affect the frequency
of experimentally induced foot rot, indicating that the mechanism may be more complex and
warrants further investigation.[16]

Safety and Toxicology

Ethylenediamine dihydroiodide is classified as harmful if swallowed and causes skin and eye
irritation.[17][18] Chronic exposure to iodides may lead to "iodism," characterized by skin rash,
runny nose, headache, and irritation of mucous membranes.[17] The oral LD50 of the parent
compound, ethylenediamine, in rats is reported as 637 mg/kg.[19]

Stability

Ethylenediamine dihydroiodide is a hygroscopic solid and should be stored in a cool, dry
place away from moisture.[4] Stability studies should be conducted under controlled
temperature and humidity conditions to establish a re-test period or shelf life, in accordance
with regulatory guidelines.[20][21][22][23]

Conclusion

Ethylenediamine dihydroiodide (CAS 5700-49-2) is a valuable compound with significant
applications in animal health and nutrition. Its primary role as a bioavailable source of iodine is
critical for normal thyroid function. Furthermore, its demonstrated efficacy in preventing foot rot
in cattle highlights its potential for broader veterinary applications. This technical guide has
provided a detailed overview of its properties, synthesis, analytical methods, and biological
roles to support further research and development in the fields of animal science and drug
development. Further investigation into the precise mechanism of its antimicrobial action is
warranted to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethylenediamine Dihydroiodide: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1218184#ethylenediamine-
dihydroiodide-cas-number-5700-49-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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